Cas no 4745-93-1 (5H-Pyrrolo[2,3-b]pyrazine)

5H-Pyrrolo[2,3-b]pyrazine Properties

Names and Identifiers

• 4,7-Diazaindole
• 5H-Pyrrolo[2,3-b]pyrazine
• 5H-pyrrolo[3,2-b]pyrazine
• 1h-pyrrolo[2,3-b]pyrazine
• Pyrrolopyrazine
• HFTVJMFWJUFBNO-UHFFFAOYSA-N
• Pyrrolo(2,3-b)pyrazine
• 5H-Pyrrolo[2,3-b]pyrazine #
• HFTVJMFWJUFBNO-UHFFFAOYSA-
• FCH874049
• RW3018
• BDBM50127012
• PB29690
• RP19337
• Q27453576
• 42430-74-0
• J-514169
• SY023099
• BB 0260578
• AKOS006326432
• A7270
• Z1198233190
• DS-10519
• SCHEMBL19227644
• SCHEMBL17198
• InChI=1/C6H5N3/c1-2-8-6-5(1)7-3-4-9-6/h1-4H,(H,8,9)
• A827232
• CS-W001854
• EN300-98278
• (3-Benzyloxyphenyl)hydrazinehydrochloride
• MFCD09834819
• DTXSID20963845
• FT-0647134
• SCHEMBL17199
• 36N
• A872888
• CHEMBL3628246
• 4745-93-1
• AMY39470
• DB-184278
• +Expand

• MDL： MFCD09834819
• InChIKey： HFTVJMFWJUFBNO-UHFFFAOYSA-N
• Inchi： 1S/C6H5N3/c1-2-8-6-5(1)7-3-4-9-6/h1-4H,(H,8,9)
• SMILES： N1([H])C([H])=C([H])C2C1=NC([H])=C([H])N=2

Computed Properties

• Exact Mass: 119.04800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 119.048347172g/mol
• Heavy Atom Count: 9
• Complexity: 105
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 41.6

Experimental Properties

• LogP: 0.95790
• PSA: 41.57000
• Refractive Index: 1.715
• Boiling Point: 236 ºC
• Melting Point: 155-156 ºC
• Flash Point: 96 ºC
• Color/Form: Solid
• Density: 1.38

5H-Pyrrolo[2,3-b]pyrazine Security Information

• Hazard Statement： H302;H317
• Warning Statement： P280;P305+P351+P338
• Storage Condition：2-8 °C
• Signal Word：Warning

5H-Pyrrolo[2,3-b]pyrazine Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%